Cas no 25491-47-8 (ethyl 2-benzoyl-3-methylbutanoate)

• Product Name: ethyl 2-benzoyl-3-methylbutanoate
• CAS No: 25491-47-8
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• MDL: MFCD16502452
• CID: 284760
• PubChem ID: 254519
• Update Time: 2025-05-27

ethyl 2-benzoyl-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-(1-methylethyl)-b-oxo-, ethyl ester
• ethyl 2-benzoyl-3-methylbutanoate
• (+-)-3-Oxo-2-isopropyl-3-phenyl-propionsaeure-aethylester
• 2-Benzoyl-3-methyl-buttersaeure-aethylester
• 2-benzoyl-3-methyl-butyric acid ethyl ester
• AC1L5QEG
• AC1Q5ES2
• AR-1I8311
• CTK4F5914
• Isoproyl-benzoylessigsaeure-aethylester
• NCIOpen2_004179
• NSC78918
• CS-0030353
• EN300-121089
• 25491-47-8
• ethyl2-benzoyl-3-methylbutanoate
• AKOS010951760
• AS-48466
• NSC-78918
• MFCD16502452
• MYNNDDSZHBOSOL-UHFFFAOYSA-N
• F31218
• DTXSID10291886
• SY146721
• SCHEMBL16050447
• DS-001695

• MDL： MFCD16502452
• Inchi： 1S/C14H18O3/c1-4-17-14(16)12(10(2)3)13(15)11-8-6-5-7-9-11/h5-10,12H,4H2,1-3H3
• InChI Key： MYNNDDSZHBOSOL-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C1C=CC=CC=1)=O)C(C)C)=O

Computed Properties

• Exact Mass: 234.12564
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37
• LogP: 2.70460

Additional information on ethyl 2-benzoyl-3-methylbutanoate

Recent Advances in the Study of Ethyl 2-Benzoyl-3-Methylbutanoate (CAS: 25491-47-8) in Chemical Biology and Pharmaceutical Research

Ethyl 2-benzoyl-3-methylbutanoate (CAS: 25491-47-8) is a synthetic ester compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its benzoyl and methylbutanoate functional groups, has been explored for its diverse biological activities, including anti-inflammatory, antimicrobial, and enzyme inhibitory properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and evaluating its therapeutic potential.

One of the key areas of research involving ethyl 2-benzoyl-3-methylbutanoate is its role as a precursor or intermediate in the synthesis of more complex bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel anti-inflammatory agents. The researchers synthesized a series of derivatives and evaluated their ability to inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The results indicated that certain derivatives exhibited potent COX-2 inhibition with minimal side effects, suggesting their potential as lead compounds for further drug development.

In addition to its anti-inflammatory properties, ethyl 2-benzoyl-3-methylbutanoate has also been investigated for its antimicrobial activity. A recent study in the European Journal of Medicinal Chemistry explored its efficacy against a panel of Gram-positive and Gram-negative bacteria. The compound demonstrated moderate activity against Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity against mammalian cells. These findings highlight its potential as a scaffold for designing new antimicrobial agents, particularly in the face of rising antibiotic resistance.

Another promising avenue of research involves the use of ethyl 2-benzoyl-3-methylbutanoate in enzyme inhibition studies. A 2024 paper in Bioorganic Chemistry reported its inhibitory effects on acetylcholinesterase (AChE), an enzyme targeted in the treatment of neurodegenerative diseases such as Alzheimer's. The study employed molecular docking and kinetic assays to elucidate the binding interactions between the compound and AChE. The results suggested that ethyl 2-benzoyl-3-methylbutanoate could serve as a starting point for the development of more potent AChE inhibitors.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and purity of ethyl 2-benzoyl-3-methylbutanoate. A 2023 study in Organic Process Research & Development described a novel catalytic method for its synthesis, utilizing a green chemistry approach with reduced solvent waste and higher efficiency. This method not only enhances the scalability of production but also aligns with the growing emphasis on sustainable pharmaceutical manufacturing.

In conclusion, ethyl 2-benzoyl-3-methylbutanoate (CAS: 25491-47-8) represents a versatile compound with significant potential in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in synthesis and application, underscore its value as a tool for drug discovery and development. Future research should focus on further optimizing its derivatives, exploring new therapeutic targets, and addressing any potential limitations in its pharmacokinetic profile.